Cas no 88279-21-4 (2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)-)

2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)- structure
88279-21-4 structure
Product Name:2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)-
CAS No:88279-21-4
MF:C13H7ClN4O4
MW:318.672081232071
CID:639009
PubChem ID:13143686
Update Time:2025-04-19

2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole, 3-chloro-5-nitro-2-(4-nitrophenyl)-
    • 3-chloro-5-nitro-2-(4-nitrophenyl)indazole
    • 88279-21-4
    • DTXSID00521503
    • 3-Chloro-5-nitro-2-(4-nitrophenyl)-2H-indazole
    • Inchi: 1S/C13H7ClN4O4/c14-13-11-7-10(18(21)22)5-6-12(11)15-16(13)8-1-3-9(4-2-8)17(19)20/h1-7H
    • InChI Key: ZBDLEQUEUBYEMS-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C=CC2=NN1C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 318.0155824g/mol
  • Monoisotopic Mass: 318.0155824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 110Ų
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